Histone Demethylase Inhibitor
  • CPI-4203
    CPI-4203
    • Cat. No.:
    • B606797
    • CAS No.:
    • Molecular Formula:
    • C16H14N4O
    • Molecular Weight:
    • 278.31 g/mol
    Description
    CPI-4203 is a selective inhibitor of KDM5 demethylases, structurally related to CPI 455. The KDM5 family of histone demethylases catalyzes the demethylation of histone H3 on lysine 4 (H3K4) and is required for t...
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  • CPI-455
    CPI-455
    • Cat. No.:
    • B606798
    • CAS No.:
    • Molecular Formula:
    • C16H14N4O
    • Molecular Weight:
    • 278.31 g/mol
    Description
    CPI-455 is an inhibitor of the lysine demethylase 5 family (KDM5A-D). CPI-455 binds to the demethylase active site and selectively inhibits KDM5A-D (IC50s = 2-10 nM) over KDM2-4, 6, and 7 family members (IC50s =...
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  • GSK2879552
    GSK2879552
    • Cat. No.:
    • B607812
    • CAS No.:
    • 1401966-69-5
    • Molecular Formula:
    • C23H28N2O2
    • Molecular Weight:
    • 364.5 g/mol
    Description
    GSK2879552 is a member of the class of piperidines that is piperidine substituted by (4-carboxyphenyl)methyl and {[(1R,2S)-2-phenylcyclopropyl]amino}methyl groups at positions 1 and 4, respectively. It is a pote...
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  • QC6352
    QC6352
    • Cat. No.:
    • B610375
    • CAS No.:
    • Molecular Formula:
    • C24H25N3O2
    • Molecular Weight:
    • 387.5 g/mol
    Description
    QC6352 is a potent KDM4 family inhibitor that is efficacious in breast and colon cancer PDX models. QC6352 demonstrated an IC50 of 5 nM in BR0869f after a 5-day incubation, and an IC50 of 13 nM in the SU60 model...
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  • Gsk-lsd1
    Gsk-lsd1
    • Cat. No.:
    • B1139270
    • CAS No.:
    • Molecular Formula:
    • C14H20N2
    • Molecular Weight:
    • 216.32 g/mol
    Description
    GSK-LSD1 is a potent and selective inhibitor of lysine specific demethylase 1 (LSD1). GSK-LSD1 potently inhibits proliferation of varies cancer cell lines by changing gene expression patterns. GSK-LSD1 inhibits ...
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  • YUKA1
    YUKA1
    • Cat. No.:
    • B1683532
    • CAS No.:
    • 708991-09-7
    • Molecular Formula:
    • C13H16N4O2S
    • Molecular Weight:
    • 292.36 g/mol
    Description
    YUKA1 is a cell permeable, potent inhibitor of KDM5A, showing little to no activity against KDM5B, KDM6A, and KDM6B. YUKA1 was shown to increase H3K4me3 levels in human cells and selectively inhibit the prolifer...
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  • Lsd1-IN-22
    Lsd1-IN-22
    • Cat. No.:
    • B12397650
    • CAS No.:
    • Molecular Formula:
    • C9H8BrF2N
    • Molecular Weight:
    • 248.07 g/mol
    Description
    Lsd1-IN-22 is a useful research compound. Its molecular formula is C9H8BrF2N and its molecular weight is 248.07 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Lsd1-IN-22 suitable for many r...
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  • Lsd1-IN-6
    Lsd1-IN-6
    • Cat. No.:
    • B12422737
    • CAS No.:
    • Molecular Formula:
    • C15H13BrN2O3
    • Molecular Weight:
    • 349.18 g/mol
    Description
    Lsd1-IN-6 is a useful research compound. Its molecular formula is C15H13BrN2O3 and its molecular weight is 349.18 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Lsd1-IN-6 suitable for many ...
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  • KDM5-C49 hydrochloride
    KDM5-C49 hydrochloride
    • Cat. No.:
    • B15583812
    • CAS No.:
    • Molecular Formula:
    • C15H25ClN4O3
    • Molecular Weight:
    • 344.84 g/mol
    Description
    KDM5-C49 hydrochloride is a useful research compound. Its molecular formula is C15H25ClN4O3 and its molecular weight is 344.84 g/mol. The purity is usually 95%.
    BenchChem offers high-quality KDM5-C49 hydroc...
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  • Lsd1-IN-33
    Lsd1-IN-33
    • Cat. No.:
    • B15587411
    • CAS No.:
    • Molecular Formula:
    • C19H16F2N4O2
    • Molecular Weight:
    • 370.4 g/mol
    Description
    Lsd1-IN-33 is a useful research compound. Its molecular formula is C19H16F2N4O2 and its molecular weight is 370.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Lsd1-IN-33 suitable for many...
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